Cas no 26762-44-7 (Octadecanol)

• Product Name: Octadecanol
• CAS No: 26762-44-7
• MF: C₁₈H₃₈O
• MW: 270.49372625351
• CID: 261444
• Update Time: 2024-01-27

Octadecanol Chemical and Physical Properties

Names and Identifiers

• Octadecanol
• 1-OCTADECANOL
• STEARYLIC ALCOHOL
• N-OCTADECYL ALCOHOL
• Steary alcohol
• ALCOHOL C18
• octadecan-5-ol

• Inchi： 1S/C18H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h19H,2-18H2,1H3
• InChI Key： GLDOVTGHNKAZLK-UHFFFAOYSA-N
• SMILES： C(O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 270.29244
• Monoisotopic Mass: 270.292266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.812 g/mL at 25 °C(lit.)
• Melting Point: 56-59 °C(lit.)
• Boiling Point: 210 °C15 mm Hg
• Flash Point: 185 °C
• Refractive Index: 1.4331 (estimate)
• PSA: 20.23
• LogP: 6.23860
• Vapor Pressure: <0.01 mm Hg ( 38 °C)

Octadecanol Security Information

• WGK Germany：-
• Safety Instruction： 24/25
• RTECS：RG2010000